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Compound of Interest

Compound Name: Citalopram oxalate

Cat. No.: B15125297 Get Quote

Technical Support Center: Citalopram Oxalate
Solubility
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the solubility of Citalopram Oxalate in aqueous buffers during experiments.

Solubility Data
Citalopram oxalate is sparingly soluble in water. Its solubility is significantly influenced by the

pH of the aqueous medium. The salt form of citalopram also affects its solubility, with different

salts exhibiting different solubility profiles.

Quantitative Solubility of Citalopram Oxalate in Various Solvents
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Solvent/Buffer pH Temperature Solubility

Water 6.42 (initial) Ambient > 10 mg/mL

0.1N HCl 1.10 Ambient > 10 mg/mL[1]

0.01N HCl 2.13 Ambient > 10 mg/mL[1]

Simulated Gastric

Fluid (SGF)
1.55 Ambient > 10 mg/mL[1]

Potassium Phosphate

Buffer (0.05M)
2.5 - 7.5 Ambient > 10 mg/mL[1]

Phosphate Buffer 6.8 Not Specified

Soluble for preparing

solutions up to 25

µg/mL[2][3]

Water Not Specified Not Specified 20.72 mg/mL (50 mM)

Dimethyl Sulfoxide

(DMSO)
Not Applicable Not Specified

41.44 mg/mL (100

mM)

1:1 DMSO:PBS 7.2 Not Specified
Approximately 0.5

mg/mL[4]

Note: The solubility of the related compound, Citalopram Hydrobromide, in PBS (pH 7.2) is

approximately 2 mg/mL.

Experimental Protocols
Protocol for Preparing a Citalopram Oxalate Stock Solution in DMSO

This protocol outlines the steps for preparing a concentrated stock solution of citalopram
oxalate in dimethyl sulfoxide (DMSO).

Materials:

Citalopram oxalate powder

Anhydrous, sterile-filtered DMSO (≥99.9% purity)
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Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Procedure:

1. Determine the desired concentration of the stock solution (e.g., 10 mM or 100 mM).

2. Calculate the required mass of citalopram oxalate using its molecular weight (414.43

g/mol ).

3. Weigh the calculated amount of citalopram oxalate and transfer it to a sterile

microcentrifuge tube.

4. Add the calculated volume of anhydrous DMSO to the tube.

5. Vortex the tube until the citalopram oxalate is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

6. Visually inspect the solution to ensure there are no undissolved particles.

7. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

8. Store the stock solution at -20°C or -80°C in tightly sealed tubes.

Protocol for Preparing an Aqueous Working Solution from a DMSO Stock

This protocol describes how to prepare a diluted aqueous working solution from a concentrated

DMSO stock for use in experiments such as cell culture.

Materials:

Citalopram oxalate DMSO stock solution
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Sterile aqueous buffer (e.g., Phosphate-Buffered Saline - PBS)

Sterile dilution tubes

Calibrated micropipettes and sterile tips

Procedure:

1. Determine the final desired concentration of citalopram oxalate in the aqueous buffer.

2. Calculate the volume of the DMSO stock solution needed to achieve the final

concentration. It is crucial to ensure the final concentration of DMSO in the working

solution is low (typically <0.5%) to avoid solvent-induced toxicity in cellular assays.[5]

3. Add the required volume of the aqueous buffer to a sterile tube.

4. While gently vortexing or mixing the aqueous buffer, add the calculated volume of the

DMSO stock solution. This gradual addition helps to prevent precipitation of the

compound.

5. Visually inspect the final working solution for any signs of precipitation. If precipitation

occurs, further dilution or optimization of the solvent composition may be necessary.

6. Use the freshly prepared working solution immediately for your experiment.

Troubleshooting Guide & FAQs
This section addresses common issues and questions that may arise when working with

citalopram oxalate solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my citalopram oxalate not dissolving in water or aqueous buffer?

A1: Citalopram oxalate is described as sparingly soluble in water, and its dissolution can

be slow.[6] Several factors can affect its solubility:
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pH: Citalopram oxalate has a higher solubility in acidic conditions. As the pH increases

towards neutral and basic, the solubility may decrease. The final pH of a solution of

citalopram oxalate in unbuffered water will be acidic.[1]

Temperature: Increasing the temperature can enhance the dissolution rate. Gentle

warming of the solution may help.

Concentration: You may be attempting to prepare a solution that is above its saturation

point in that specific buffer. Refer to the solubility table for guidance.

Q2: I dissolved citalopram oxalate in DMSO, but it precipitated when I diluted it into my

aqueous cell culture medium. What should I do?

A2: This is a common issue when diluting a concentrated organic stock solution into an

aqueous medium. To mitigate this:

Decrease the final concentration: The solubility in a mixed solvent system (like DMSO

and water) can be complex. Try preparing a more dilute working solution.

Optimize the dilution process: Add the DMSO stock solution to the aqueous buffer

slowly while vortexing. This helps to disperse the compound more effectively and can

prevent localized high concentrations that lead to precipitation.

Use a co-solvent: In some cases, using a small percentage of another pharmaceutically

acceptable co-solvent in your final medium might be necessary, but this needs to be

carefully validated for your specific experimental system to rule out any effects of the co-

solvent itself.

Q3: Is it better to use citalopram hydrobromide or citalopram oxalate for my experiments?

A3: The choice of salt form can influence the physicochemical properties of the drug,

including its solubility. While both are used in research, their solubility characteristics differ.

Citalopram hydrobromide is reported to have a solubility of approximately 2 mg/mL in PBS

at pH 7.2. Escitalopram oxalate has shown high solubility (>10 mg/mL) in acidic and

some buffered conditions.[1] The best choice depends on the specific requirements of

your experiment, such as the desired concentration and the pH of your buffer system.
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Q4: How should I store my citalopram oxalate solutions?

A4:

DMSO Stock Solutions: Aliquot and store at -20°C or -80°C to minimize freeze-thaw

cycles.[5]

Aqueous Working Solutions: It is highly recommended to prepare aqueous solutions

fresh for each experiment. If short-term storage is necessary, keep the solution at 2-8°C

and use it within 24 hours. Be aware that the compound may be less stable in basic

solutions.[7]

Visual Guides
Below are diagrams to visualize the experimental workflow and troubleshooting logic.

Stock Solution Preparation

Working Solution Preparation

Weigh Citalopram
Oxalate Powder Add Anhydrous DMSO Vortex/Sonicate to

Completely Dissolve Aliquot into Single-Use Tubes Store at -20°C / -80°C Thaw DMSO Stock

Slowly Add Stock to
Buffer with Vortexing

Prepare Aqueous Buffer
(e.g., PBS)

Use Freshly Prepared
Solution Immediately

Click to download full resolution via product page

Workflow for preparing citalopram oxalate solutions.
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Issue: Citalopram Oxalate
Precipitates in Aqueous Buffer

Is the final concentration
too high?

Is the final DMSO
concentration >0.5%?

No
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Solution: Reduce the final
DMSO concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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